Bacillibactin

• CAS: 95536-41-7
• Molecular Formula: C39H42N6O18
• Molecular Weight: 882.8 g/mol
• InChI: InChI=1S/C39H42N6O18/c1-16-28(43-25(49)13-40-34(55)19-7-4-10-22(46)31(19)52)37(58)62-18(3)30(45-27(51)15-42-36(57)21-9-6-12-24(48)33(21)54)39(60)63-17(2)29(38(59)61-16)44-26(50)14-41-35(56)20-8-5-11-23(47)32(20)53/h4-12,16-18,28-30,46-48,52-54H,13-15H2,1-3H3,(H,40,55)(H,41,56)(H,42,57)(H,43,49)(H,44,50)(H,45,51)/t16-,17-,18-,28+,29+,30+/m1/s1
• InChIKey: RCQTVEFBFUNTGM-BDVHUIKKSA-N

Bacillibactin Siderophore Research Overview

Bacillibactin (also known as corynebactin) is a hexadentate, cyclic triscatecholate siderophore produced by Gram-positive bacteria of the genus *Bacillus*, including *Bacillus subtilis* and *Bacillus anthracis* [1]. Its primary physiological role is the high-affinity chelation and transport of ferric iron (Fe³⁺) from the environment, thereby enabling bacterial survival under iron-limited conditions [2]. Structurally, it consists of a cyclic trilactone core formed by three units of 2,3-dihydroxybenzoate (DHB) linked via glycine spacers to a threonine-derived scaffold, a configuration that distinguishes it from the closely related Gram-negative siderophore enterobactin [3].

■ Endogenous high‑affinity Fe³⁺ chelator for Bacillus spp.

■ Reported direct antimicrobial screening context independent of iron scavenging

■ Cognate substrate for FeuABC‑YusV transport and BesA esterase

• [1] Wikipedia contributors. (2023). Bacillibactin. In *Wikipedia, The Free Encyclopedia*. Retrieved from https://en.wikipedia.org/wiki/Bacillibactin View Source
• [2] PubChem. (n.d.). Bacillibactin. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Bacillibactin View Source
• [3] Dertz, E. A., Xu, J., Stintzi, A., & Raymond, K. N. (2006). Bacillibactin-mediated iron transport in Bacillus subtilis. *Journal of the American Chemical Society*, 128(1), 22-23. https://doi.org/10.1021/ja055898c View Source

Why Bacillibactin Is Irreplaceable

Although bacillibactin and enterobactin are both hexadentate triscatecholamide siderophores, their substitution for one another in experimental or industrial applications is precluded by key structural and functional differences that directly impact their biological and chemical behavior. Specifically, the presence of a glycine spacer in the bacillibactin backbone, as opposed to the direct attachment of catecholamide arms in enterobactin, results in opposite metal chiralities of their ferric complexes and distinct iron transport behaviors across different bacterial phyla [1]. Furthermore, their downstream processing is mediated by species-specific esterases (BesA vs. Fes) that exhibit differing substrate specificities, a critical factor in intracellular iron release mechanisms [2]. Consequently, using enterobactin as a substitute for bacillibactin in studies of Gram-positive iron acquisition, or vice-versa, can lead to erroneous conclusions due to these divergent molecular recognition and transport pathways.

⚠ Glycine spacer, methylation, and Δ‑chirality alter Fe(III)‑complex stability and enzymatic recognition; may limit direct substitution with enterobactin.

⚠ Esterase specificity: BesA hydrolyzes BB, Fes does not; enterobactin‑based conjugates may not replicate intracellular release.

⚠ Siderocalin recognition: BB neutralized, petrobactin not; substituting BB may mask innate immunity endpoints.

• [1] Dertz, E. A., Stintzi, A., & Raymond, K. N. (2006). Siderophore-mediated iron transport in Bacillus subtilis and Corynebacterium glutamicum. *Journal of Biological Inorganic Chemistry*, 11(8), 1087-1097. https://doi.org/10.1007/s00775-006-0151-4 View Source
• [2] Abergel, R. J., Zawadzka, A. M., Hoette, T. M., & Raymond, K. N. (2009). Enzymatic hydrolysis of trilactone siderophores: where chiral recognition occurs in enterobactin and bacillibactin iron transport. *Journal of the American Chemical Society*, 131(35), 12682-12692. https://doi.org/10.1021/ja903051q View Source

Bacillibactin Head-to-Head Evidence

Ferric Complex Stability: Bacillibactin vs Enterobactin

Bacillibactin and enterobactin form ferric complexes with opposite metal chiralities due to a key structural difference: the presence of a glycine spacer in bacillibactin's chelating arms versus its absence in enterobactin [1]. This difference is directly linked to the specificity of their respective hydrolytic enzymes; the bacillibactin esterase BesA can hydrolyze the trilactones of both siderophores, whereas the enterobactin esterase Fes is strictly specific for the tri-L-serine trilactone of enterobactin and cannot cleave bacillibactin [2].

Complex Stability

Head-to-head

Bacillibactin Kf ≈ 10⁴⁷·⁶ M⁻¹ Enterobactin Kf ≈ 10⁴⁹ M⁻¹ ~25‑fold lower stability for FeBB

May guide selection for Gram‑positive Fe acquisition models.

Thermodynamic window relevant to Bacillus transport.

Evidence Dimension	Metal Chirality and Enzymatic Hydrolysis Specificity
Target Compound Data	Bacillibactin forms a ferric complex with Δ-chirality; BesA esterase hydrolyzes both bacillibactin and enterobactin trilactones.
Comparator Or Baseline	Enterobactin forms a ferric complex with Λ-chirality; Fes esterase hydrolyzes only enterobactin trilactones.
Quantified Difference	Opposite chirality (Δ vs. Λ); Fes fails to hydrolyze bacillibactin.
Conditions	In vitro enzyme assays with purified BesA and Fes; structural analysis via X-ray crystallography and circular dichroism.

Why This Matters

This differential chiral recognition dictates species-specific iron release mechanisms, making bacillibactin an essential tool for studying Gram-positive iron transport and a poor substitute for enterobactin in Gram-negative model systems.

• [1] Dertz, E. A., Xu, J., Stintzi, A., & Raymond, K. N. (2006). Bacillibactin-mediated iron transport in Bacillus subtilis. *Journal of the American Chemical Society*, 128(1), 22-23. https://doi.org/10.1021/ja055898c View Source
• [2] Abergel, R. J., Zawadzka, A. M., Hoette, T. M., & Raymond, K. N. (2009). Enzymatic hydrolysis of trilactone siderophores: where chiral recognition occurs in enterobactin and bacillibactin iron transport. *Journal of the American Chemical Society*, 131(35), 12682-12692. https://doi.org/10.1021/ja903051q View Source

Siderocalin Recognition: Bacillibactin vs Petrobactin

The addition of a glycine spacer in bacillibactin's chelating arms, compared to the direct linkage in enterobactin, results in a measurable destabilization of the ferric complex [1]. This is reflected in a lower solution thermodynamic stability for ferric bacillibactin, as determined by potentiometric and spectrophotometric titrations [2]. The difference in stability constant (log K) is attributed to the increased flexibility and altered geometry of the bacillibactin metal-binding cavity.

Siderocalin Binding

Head-to-head

Human siderocalin neutralizes Fe‑bacillibactin; petrobactin not recognized.

Supports innate immunity studies in Bacillus pathogens.

Engineered petrocalin binds FePB (Kd ~20 pM).

Evidence Dimension	Ferric Complex Stability (log K)
Target Compound Data	Ferric bacillibactin: lower stability constant (exact value from titrations reported as reduced vs. enterobactin)
Comparator Or Baseline	Ferric enterobactin: higher stability constant (log K ~ 49)
Quantified Difference	Destabilization observed; exact log K difference not numerically specified but confirmed to be lower through multiple analytical methods.
Conditions	Potentiometric and spectrophotometric titrations in aqueous solution; comparative analysis of ferric complexes.

Why This Matters

The lower iron-binding affinity of bacillibactin compared to enterobactin is a critical parameter for researchers modeling iron competition in mixed microbial communities or designing siderophore-based therapies, as it directly influences the dynamics of iron piracy and cross-feeding.

• [1] Dertz, E. A., Xu, J., Stintzi, A., & Raymond, K. N. (2006). Bacillibactin-mediated iron transport in Bacillus subtilis. *Journal of the American Chemical Society*, 128(1), 22-23. https://doi.org/10.1021/ja055898c View Source
• [2] Dertz, E. A., Xu, J., & Raymond, K. N. (2006). Tren-based analogues of bacillibactin: structure and stability. *Inorganic Chemistry*, 45(14), 5465-5478. https://doi.org/10.1021/ic060321x View Source

Antibacterial Activity: Bacillibactin Analogs vs Chloramphenicol

Four homologous bacillibactin-type siderophores isolated from a marine *Bacillus* sp. exhibited broad-spectrum bactericidal activity against a panel of clinically relevant multidrug-resistant (MDR) pathogens [1]. In head-to-head assays, the minimum inhibitory concentration (MIC) range for these bacillibactin analogs was 1.56–6.25 µg/mL, which was 2- to 8-fold more potent than the standard antibiotic chloramphenicol, which had an MIC range of 6.25–12.5 µg/mL against the same MDR strains (MRSA, VRE, *P. aeruginosa*, *K. pneumoniae*) [2].

Antimicrobial MIC

Head-to-head

Bacillibactin analogs MIC 1.56–6.25 µg/mL Chloramphenicol MIC 6.25–12.5 µg/mL Reported 2–8× lower MIC values

Supports antimicrobial screening context; comparator MIC review.

Data from marine Bacillus isolate; broader panel review advised.

Evidence Dimension	Antibacterial Minimum Inhibitory Concentration (MIC)
Target Compound Data	Bacillibactin analogs: MIC range 1.56 – 6.25 µg/mL
Comparator Or Baseline	Chloramphenicol: MIC range 6.25 – 12.5 µg/mL
Quantified Difference	Bacillibactin analogs show 2- to 8-fold lower MIC values (higher potency) than chloramphenicol.
Conditions	In vitro broth microdilution assays against methicillin-resistant *Staphylococcus aureus* (MRSA), vancomycin-resistant *Enterococcus faecalis* (VRE), *Pseudomonas aeruginosa*, and *Klebsiella pneumoniae*.

Why This Matters

This superior potency against MDR pathogens, particularly Gram-positive and Gram-negative ESKAPE panel members, positions bacillibactin and its analogs as compelling lead compounds or molecular probes for antibiotic development, especially where resistance to first-line drugs like chloramphenicol is prevalent.

• [1] Chakraborty, K., Kizhakkekalam, V. K., Joy, M., & Chakraborty, R. D. (2022). Bacillibactin class of siderophore antibiotics from a marine symbiotic Bacillus as promising antibacterial agents. *Applied Microbiology and Biotechnology*, 106(1), 329-340. https://doi.org/10.1007/s00253-021-11632-0 View Source
• [2] Chakraborty, K., Kizhakkekalam, V. K., Joy, M., & Chakraborty, R. D. (2022). Bacillibactin class of siderophore antibiotics from a marine symbiotic Bacillus as promising antibacterial agents. *Applied Microbiology and Biotechnology*, 106(1), 329-340. https://doi.org/10.1007/s00253-021-11632-0 View Source

Esterase Specificity: BesA vs Fes

Purified bacillibactin (Siderophore∧AH18) from *Bacillus subtilis* AH18 demonstrated significant biocontrol activity against *Phytophthora capsici*, the causative agent of Phytophthora blight in red pepper [1]. In pot-based in vivo assays, application of the purified bacillibactin compound achieved a 55% suppression of the disease, confirming its efficacy beyond mere in vitro antimicrobial activity [2].

Esterase Specificity

Head-to-head

BesA hydrolyzes both BB and Ent Fes hydrolyzes only Ent (tri‑L‑serine)

May inform Gram‑positive‑selective conjugate activation.

Evidence Dimension	In Vivo Disease Suppression
Target Compound Data	55% suppression of *Phytophthora capsici* blight in red pepper
Comparator Or Baseline	Untreated control plants (0% suppression)
Quantified Difference	55% reduction in disease severity
Conditions	Pot-based in vivo assay on red pepper plants challenged with *P. capsici*; purified bacillibactin applied.

Why This Matters

This demonstrates the translational potential of bacillibactin as a biological control agent in agriculture, moving beyond laboratory antibacterial activity to validated efficacy in a whole-plant system, which is a key differentiator for agriscience procurement.

• [1] Woo, S. M., & Kim, S. D. (2008). Structural Identification of Siderophore∧AH18 from Bacillus subtilis AH18, a Biocontrol agent of Phytophthora Blight Disease in Red-pepper. *Korean Journal of Microbiology and Biotechnology*, 36(4), 326-335. View Source
• [2] Woo, S. M., & Kim, S. D. (2008). Structural Identification of Siderophore∧AH18 from Bacillus subtilis AH18, a Biocontrol agent of Phytophthora Blight Disease in Red-pepper. *Korean Journal of Microbiology and Biotechnology*, 36(4), 326-335. View Source

FeuA Binding Affinity: Bacillibactin vs Enterobactin

In *Bacillus anthracis*, the causative agent of anthrax, two siderophores, bacillibactin and petrobactin, are produced and function at distinct stages of infection [1]. While both are involved in iron acquisition from host transferrin and ferritin, genetic and biochemical studies have established that petrobactin synthesis is specifically required for full manifestation of virulence, including evasion of the host innate immune protein siderocalin [2]. Bacillibactin, though important for early growth stages, is not the primary virulence-associated siderophore in this pathogen.

FeuA Affinity

Cross-study

B. subtilis FeuA‑FeBB Kd = 57 ± 1 nM B. cereus FeuA‑FeEnt Kd ≈ 12 nM

Supports binding benchmark for FeuABC uptake studies.

Affinity differences may reflect species‑specific transport.

Evidence Dimension	Requirement for Virulence in B. anthracis
Target Compound Data	Bacillibactin is produced during spore germination and early growth; its synthesis is not essential for virulence.
Comparator Or Baseline	Petrobactin synthesis is essential for full virulence in mouse models and for evading siderocalin.
Quantified Difference	Petrobactin mutants are attenuated for virulence; bacillibactin mutants retain virulence.
Conditions	In vivo mouse models of anthrax infection; analysis of bacterial mutants deficient in individual siderophore biosynthesis pathways.

Why This Matters

This distinction is critical for researchers developing anti-virulence therapeutics against anthrax. Targeting petrobactin biosynthesis or uptake, rather than bacillibactin, is the validated strategy for disrupting pathogenesis. This guides compound procurement toward the correct siderophore target for assay development.

• [1] DOAJ. (2016). *Bacillus anthracis* Siderophores. *Journal of Microbiology, Epidemiology and Immunobiology*. Retrieved from https://doaj.org/article/3d76946e81914ce3b307fe492e5081c8 View Source
• [2] Garner, B. L., Arceneaux, J. E., & Byers, B. R. (2009). Temporal Production of the Two Bacillus anthracis Siderophores, Petrobactin and Bacillibactin. *Biometals*, 22(5), 813-822. View Source

Domain-Specific Siderophores: Bacillibactin vs Enterobactin

The biosynthesis of bacillibactin in *Bacillus subtilis* is tightly regulated at the transcriptional level by the ferric uptake regulator (Fur) protein [1]. The *dhb* operon, comprising five genes (*dhbA, C, E, B, F*) responsible for bacillibactin synthesis, is repressed by Fur when intracellular iron levels are sufficient [2]. This iron-dependent repression is a hallmark of siderophore regulation in many bacteria, but the specific Fur regulon architecture and its interaction with other iron-responsive elements, such as the AraC-type activator Btr for bacillibactin uptake, is unique to the *Bacillus* system.

Phylogenetic Specificity

Class-level

Bacillibactin: endogenous Gram‑positive Bacillus siderophore Enterobactin: endogenous Gram‑negative Enterobacteriaceae siderophore

Bacillibactin required for authentic Gram‑positive iron physiology.

Enterobactin transported by cross‑permease but not physiologically equivalent.

Evidence Dimension	Transcriptional Regulation of Siderophore Biosynthesis
Target Compound Data	Bacillibactin *dhb* operon is repressed by Fur in high-iron conditions; activated by an unknown mechanism in low-iron.
Comparator Or Baseline	Enterobactin *ent* operon in *E. coli* is similarly repressed by Fur.
Quantified Difference	Regulatory network involves additional *Bacillus*-specific activators like Btr for bacillibactin transport.
Conditions	In vivo transcriptional analysis in *B. subtilis* under varying iron concentrations.

Why This Matters

Understanding the precise regulatory switch controlling bacillibactin production is essential for optimizing its yield in fermentation processes for industrial or research applications. This knowledge informs the design of culture media and genetic engineering strategies for enhanced bacillibactin output.

• [1] INIS Repository. (n.d.). Production, regulation and transportation of bacillibactin in bacillus subtilis. Retrieved from https://inis.iaea.org/Search/searchsinglerecord.aspx?recordsFor=SingleRecord&RN=44002722 View Source
• [2] INIS Repository. (n.d.). Production, regulation and transportation of bacillibactin in bacillus subtilis. Retrieved from https://inis.iaea.org/Search/searchsinglerecord.aspx?recordsFor=SingleRecord&RN=44002722 View Source

Bacillibactin Application Scenarios

Gram-Positive Iron Acquisition Models

Bacillibactin is the definitive tool for dissecting the specific iron uptake mechanisms in *Bacillus* species and other Gram-positive bacteria. As demonstrated by its distinct metal chirality and the requirement for the BesA esterase for intracellular iron release, it is the native ligand for the FeuABC transporter system [1]. Using enterobactin as a substitute would bypass this native pathway and activate alternative transport routes, leading to a misrepresentation of the organism's natural iron acquisition strategy. Therefore, procurement of bacillibactin is non-negotiable for experiments seeking to accurately model Gram-positive siderophore-mediated iron uptake, transport, and its regulation under iron limitation [2].

Siderocalin-Mediated Anti-Virulence Screening

Given its potent in vitro antibacterial activity, with MIC values 2- to 8-fold lower than the clinical antibiotic chloramphenicol against MRSA, VRE, and MDR *P. aeruginosa* [1], bacillibactin and its structural analogs are prime candidates for antibiotic discovery and development programs. Researchers and pharmaceutical procurement teams should prioritize bacillibactin when sourcing siderophore-based antibacterial leads for structure-activity relationship (SAR) studies, mechanism of action investigations targeting bacterial iron starvation, and early-stage lead optimization aimed at overcoming antimicrobial resistance [2].

Antibacterial Drug Discovery & Conjugate Design

The demonstrated in vivo efficacy of purified bacillibactin in suppressing Phytophthora blight disease in red pepper by 55% [1] provides a strong rationale for its procurement in agricultural biotechnology and biocontrol research. Agriscience companies and researchers developing microbial or biochemical-based fungicides can utilize bacillibactin as a reference standard or active ingredient prototype for formulation studies, field trials against oomycete pathogens, and investigations into its mode of action in the plant rhizosphere, where iron competition is a key determinant of microbial community structure and plant health [2].

Structural Biology of Siderophore-Protein Interactions

Bacillibactin serves as a crucial reference compound for studies on microbial iron competition and cross-feeding. Its lower iron-binding affinity compared to enterobactin [1] is a quantifiable parameter that influences the outcome of competitive interactions between Gram-positive and Gram-negative species in co-culture models. Sourcing bacillibactin is essential for researchers constructing synthetic microbial consortia, investigating the role of siderophores in shaping microbiomes, or developing diagnostic tools to detect iron stress in environmental or clinical samples [2].

Application

Selection Property

Validation Focus

Gram‑positive iron acquisition models

Endogenous siderophore specificity, BesA‑compatible scaffold

FeuABC transport kinetics, intracellular iron release

Siderocalin‑mediated anti‑virulence screening

Siderocalin recognition reported, innate immunity neutralization

Binding competition assays, engineered lipocalin validation

Antibacterial drug discovery & conjugate design

Reported MIC endpoint context vs. chloramphenicol; BesA‑hydrolyzable

MIC benchmarking, Trojan‑horse conjugate activation

Structural biology of siderophore‑protein interactions

High‑resolution FeuA‑FeBB crystal structure, Δ‑metal chirality

Co‑crystallization, binding studies with cognate ligand

• [1] Dertz, E. A., Xu, J., Stintzi, A., & Raymond, K. N. (2006). Bacillibactin-mediated iron transport in Bacillus subtilis. *Journal of the American Chemical Society*, 128(1), 22-23. https://doi.org/10.1021/ja055898c View Source
• [2] Abergel, R. J., Zawadzka, A. M., Hoette, T. M., & Raymond, K. N. (2009). Enzymatic hydrolysis of trilactone siderophores: where chiral recognition occurs in enterobactin and bacillibactin iron transport. *Journal of the American Chemical Society*, 131(35), 12682-12692. https://doi.org/10.1021/ja903051q View Source